![molecular formula C5H8F3NO B159158 2,2,2-Trifluoro-n-propylacetamide CAS No. 10056-69-6](/img/structure/B159158.png)
2,2,2-Trifluoro-n-propylacetamide
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Overview
Description
2,2,2-Trifluoro-n-propylacetamide (TFPA) is an important compound in the field of medicinal chemistry due to its diverse applications in scientific research. It is a fluorinated amide compound that has been extensively studied for its biological and pharmacological properties.
Mechanism of Action
The mechanism of action of 2,2,2-Trifluoro-n-propylacetamide is not well understood. However, studies have shown that it can interact with proteins and enzymes in the body, leading to changes in their activity. This compound has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. This compound has also been shown to affect the central nervous system, leading to changes in behavior and cognition.
Advantages and Limitations for Lab Experiments
2,2,2-Trifluoro-n-propylacetamide is a versatile compound that has many advantages for use in lab experiments. It is relatively easy to synthesize and has a high degree of purity. This compound can also be used as a starting material for the synthesis of other compounds. However, this compound has some limitations, including its high cost and limited availability.
Future Directions
There are many potential future directions for research on 2,2,2-Trifluoro-n-propylacetamide. One area of interest is the development of new synthetic methods for this compound and related compounds. Another area of interest is the study of the biological and pharmacological properties of this compound, including its potential use as a therapeutic agent. Additionally, research on the metabolism and toxicity of this compound in the body could lead to a better understanding of its safety and efficacy.
Scientific Research Applications
2,2,2-Trifluoro-n-propylacetamide has been extensively studied for its biological and pharmacological properties. It is commonly used as a reagent in the synthesis of other compounds due to its ability to introduce a trifluoromethyl group into organic molecules. This compound has also been used as a substrate for enzymes and as a model compound for studying the metabolism of fluorinated compounds in the body.
properties
CAS RN |
10056-69-6 |
---|---|
Molecular Formula |
C5H8F3NO |
Molecular Weight |
155.12 g/mol |
IUPAC Name |
2,2,2-trifluoro-N-propylacetamide |
InChI |
InChI=1S/C5H8F3NO/c1-2-3-9-4(10)5(6,7)8/h2-3H2,1H3,(H,9,10) |
InChI Key |
NNKKAZXOECERSV-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)C(F)(F)F |
Canonical SMILES |
CCCNC(=O)C(F)(F)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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